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Compound of Interest

Compound Name: 2,6-Dichloro-4-nitroaniline

Cat. No.: B1670479

Essential Safety and Handling Guide for 2,6-
Dichloro-4-nitroaniline

For Researchers, Scientists, and Drug Development Professionals: Immediate safety protocols
for handling 2,6-Dichloro-4-nitroaniline, including personal protective equipment, operational
procedures, and disposal plans.

This document provides critical safety and logistical information for the handling and disposal of
2,6-Dichloro-4-nitroaniline (CAS No. 99-30-9). Adherence to these guidelines is essential to
mitigate the significant health risks associated with this compound.

Hazard Identification and Classification

2,6-Dichloro-4-nitroaniline is classified as a highly toxic substance.[1] Acute exposure
through ingestion, inhalation, or skin contact can be fatal.[1][2][3] It may also cause damage to
organs through prolonged or repeated exposure.[1][3] The compound is known to cause skin
and eye irritation.[4][5] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1]
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral (Category 2) H300: Fatal if swallowed[1][2]

Acute Toxicity, Dermal (Category 1) H310: Fatal in contact with skin[1][2]

Acute Toxicity, Inhalation (Category 2) H330: Fatal if inhaled[1][2]

Specific Target Organ Toxicity, Repeated H373: May cause damage to organs through
Exposure (Category 2) prolonged or repeated exposure[1][2]

Hazardous to the Aquatic Environment, Chronic H410: Very toxic to aquatic life with long lasting
(Category 1) effects[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent any direct contact with 2,6-Dichloro-4-
nitroaniline. The following table outlines the minimum required PPE.

Body Part Recommended Protection Standard/Specification

In case of inadequate
ventilation or dust formation,

use an insulating breathing
EN 136 + EN 137 or

Respiratory Protection apparatus.[1] A self-contained )
equivalent[3]

breathing apparatus (SCBA) is
necessary in situations with

potential for close contact.[1]

) Protective gloves resistant to )
Hand Protection ) EN 374 or equivalent[3]
the product are required.[1][2]

] Wear safety goggles or a face )
Eye and Face Protection ) EN 166 or equivalent[3]
shield.[2][3]

Wear protective clothing.[1][2]
In case of dust production, a EN 14605, EN 13034, or EN
dust-tight suit is 13982[3]

recommended.[3]

Skin and Body Protection
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Operational Handling and Storage

Engineering Controls:

o Work should be conducted in a well-ventilated area, preferably with local exhaust ventilation.

[11[4]
e Use a closed system to prevent the deposition of dust.[2]
» Ensure that emergency exits and a risk-elimination area are readily accessible.[2]

Safe Handling Practices:

Do not eat, drink, or smoke when using this product.[1][2]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe dust.[4][5]

Wash hands thoroughly after handling.[1][4]

Contaminated clothing must be removed immediately and washed before reuse.[1][2]
Storage:

o Store in a cool, dry, and well-ventilated place.[2][6]

» Keep the container tightly closed and store locked up.[2]

o Store separately from food and feedstuffs.[2]

Spill and Disposal Plan
Accidental Release Measures:

o Evacuate: Evacuate personnel from the spill area.

o Ventilate: Ensure adequate ventilation.
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o Containment: Prevent the substance from entering drains, soil, or water.[1] If appropriate,
moisten the material to prevent dusting.[4]

e Cleanup: Carefully sweep or vacuum the spilled material into a suitable, labeled disposal
container.[2][4]

o Decontamination: Clean the spill area thoroughly.
Disposal:
» Disposal must be in accordance with local, regional, and national regulations.[1][3]

e The product and its container must be disposed of as hazardous waste.[1] Do not dispose of
with municipal waste.[1]

o Contaminated packaging should be disposed of in the same manner as the product.[7]

Experimental Workflow: Handling and Disposal

The following diagram outlines the standard operating procedure for handling and disposing of
2,6-Dichloro-4-nitroaniline.
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Workflow for Handling and Disposal of 2,6-Dichloro-4-nitroaniline

Preparation

Review SDS

Don Appropriate PPE

Weigh/Handle in Ventilated Hood

Perform Experiment

Cleanup & Decontamination

Decontaminate Glassware & Surfaces

l

Doff PPE Correctly

Waste Disposal

Collect Solid Waste in Labeled Container j Collect Liquid Waste in Labeled Container

Dispose of Waste via Authorized Service

Click to download full resolution via product page

Caption: Standard operating procedure for 2,6-Dichloro-4-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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